N-(4-chloro-2,5-dimethoxyphenyl)-3-fluorobenzamide

• Molecular Formula: C15H13ClFNO3
• Molecular Weight: 309.72 g/mol
• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-3-fluorobenzamide
• InChI: InChI=1S/C15H13ClFNO3/c1-20-13-8-12(14(21-2)7-11(13)16)18-15(19)9-4-3-5-10(17)6-9/h3-8H,1-2H3,(H,18,19)
• InChI Key: PYSJSEDXUZURDM-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=O)C2=CC(=CC=C2)F)OC)Cl

Description

N-(4-chloro-2,5-dimethoxyphenyl)-3-fluorobenzamide, also known as CDMFB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of phenethylamines and is structurally similar to other psychoactive substances such as mescaline and 2C-B.

Mechanism of Action

N-(4-chloro-2,5-dimethoxyphenyl)-3-fluorobenzamide acts as a partial agonist at the serotonin 2A receptor, which leads to an increase in the activity of this receptor. This increased activity is thought to underlie the psychoactive effects of this compound, which include alterations in perception, mood, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been found to alter the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chloro-2,5-dimethoxyphenyl)-3-fluorobenzamide in lab experiments is its selective activity at the serotonin 2A receptor, which allows for targeted manipulation of this receptor. However, the psychoactive effects of this compound may limit its use in certain types of experiments, and its potential for abuse may also pose a risk in some settings.

Future Directions

There are several potential future directions for research on N-(4-chloro-2,5-dimethoxyphenyl)-3-fluorobenzamide. One area of interest is the development of more selective agonists for the serotonin 2A receptor, which could have applications in the treatment of psychiatric disorders. Another potential direction is the investigation of the effects of this compound on other neurotransmitter systems, which could provide insights into the mechanisms underlying its psychoactive effects. Additionally, further research is needed to fully understand the potential risks and benefits of using this compound in scientific research.

Synthesis Methods

The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)-3-fluorobenzamide involves the reaction of 4-chloro-2,5-dimethoxybenzaldehyde with 3-fluoroaniline in the presence of a reducing agent. The resulting product is then purified using various chromatography techniques to obtain a pure form of this compound.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-3-fluorobenzamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective agonist for the serotonin 2A receptor, which is known to play a crucial role in various physiological and cognitive processes. This receptor is also implicated in several psychiatric disorders, including depression, anxiety, and schizophrenia.